Cas no 6789-88-4 (Hexyl benzoate)

• Product Name: Hexyl benzoate
• CAS No: 6789-88-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD00051714
• CID: 46992
• PubChem ID: 87564020
• Update Time: 2025-04-18

Hexyl benzoate Chemical and Physical Properties

Names and Identifiers

• Hexyl benzoate
• n-Hexyl benzoate, (Benzoic acid n-hexyl ester)
• Benzoic acid n-hexyl ester
• n-Hexyl benzoate
• Benzoic Acid Hexyl Ester
• 1-Hexylbenzoate
• Hexyl alcohol, benzoate

• MDL： MFCD00051714
• Inchi： 1S/C13H18O2/c1-2-3-4-8-11-15-13(14)12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
• InChI Key： UUGLJVMIFJNVFH-UHFFFAOYSA-N
• SMILES： CCCCCCOC(C1C=CC=CC=1)=O
• BRN： 2048117

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: It has the aroma of woody fragrant River balsam, accompanied by the aroma of fruit. The appearance is liquid
• Density: 0.98
• Boiling Point: 272°C(lit.)
• Flash Point: >110 ºC
• Refractive Index: 1.493
• PSA: 26.30000
• LogP: 3.42370
• FEMA: 3691

Hexyl benzoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364
• WGK Germany：2
• Hazard Category Code： R38: irritating skin.
• Safety Instruction： S36
• RTECS：DH1490000
• Safety Term：S36
• Risk Phrases：R38
• TSCA：Yes
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters